Cas no 2138193-70-9 (ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate)

• Product Name: ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate
• CAS No: 2138193-70-9
• MF: C₁₂H₁₈F₂O₄
• MW: 264.265731334686
• CID: 5891045
• PubChem ID: 165473861
• Update Time: 2025-06-16

ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate
• EN300-1104997
• 2138193-70-9

• Inchi： 1S/C12H18F2O4/c1-4-7(3)9(15)6-8(10(16)11(13)14)12(17)18-5-2/h7-8,11H,4-6H2,1-3H3
• InChI Key： XAABFPIFXCDOPA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)OCC)CC(C(C)CC)=O)=O)F

Computed Properties

• Exact Mass: 264.11731538g/mol
• Monoisotopic Mass: 264.11731538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate

Professional Introduction to Ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate (CAS No. 2138193-70-9)

Ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate (CAS No. 2138193-70-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, represents a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate incorporates several key features that make it particularly interesting. The presence of a difluoroacetyl group and a methyl-substituted oxoheptanoate backbone suggests potential bioactivity and reactivity that could be exploited in the synthesis of novel therapeutic agents. Specifically, the difluoroacetyl moiety is known for its ability to enhance metabolic stability and binding affinity, making it a valuable component in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacological activity, reduced metabolic degradation, and increased selectivity. This trend has spurred extensive research into compounds like ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate, which may serve as key intermediates in the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate is its potential application in the synthesis of bioactive molecules. The compound's structural framework allows for modifications that can target specific biological pathways, making it a versatile tool for medicinal chemists. For instance, researchers have explored its use in the development of inhibitors for enzymes involved in inflammatory responses and metabolic disorders. These studies highlight the compound's potential as a scaffold for drug discovery.

The chemical reactivity of ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate also makes it a valuable asset in synthetic chemistry. The difluoroacetyl group can participate in various reactions, including condensation reactions with amines to form amides or reactions with nucleophiles to introduce new functional groups. These reactivities enable the construction of more complex molecules with tailored properties for pharmaceutical applications.

In addition to its synthetic utility, ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate has shown promise in preclinical studies. Research indicates that derivatives of this compound may exhibit potent activity against certain disease targets. For example, studies have demonstrated its efficacy in modulating enzyme activity and inhibiting pathways associated with cancer and inflammation. These findings underscore the importance of continued research into this compound and its derivatives.

The synthesis of ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The safety and handling of ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate are critical considerations in laboratory settings. While not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate are promising as ongoing research continues to uncover new applications and derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics that leverage the unique properties of this compound.

In conclusion, ethyl 2-(2,2-difluoroacetyl)-5-methyl-4-oxoheptanoate (CAS No. 2138193-70-9) represents a significant advancement in chemical and pharmaceutical research. Its structural features, bioactivity potential, and synthetic utility make it a valuable asset for drug discovery and development. As research progresses, this compound is expected to play an increasingly important role in the creation of innovative therapeutic agents that address unmet medical needs.